Cas no 1526439-02-0 (4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine)

• Product name: 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine
• CAS No: 1526439-02-0
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• MDL: MFCD21872582
• CID: 5238621
• PubChem ID: 79608881

4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-tert-butyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• Piperidine, 4-[[3-(1,1-dimethylethyl)-1,2,4-oxadiazol-5-yl]methyl]-
• 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine

• MDL： MFCD21872582
• Inchi： 1S/C12H21N3O/c1-12(2,3)11-14-10(16-15-11)8-9-4-6-13-7-5-9/h9,13H,4-8H2,1-3H3
• InChI Key： NOUDZKYZMYEPET-UHFFFAOYSA-N
• SMILES： N1CCC(CC2ON=C(C(C)(C)C)N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine

Comprehensive Overview of 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine (CAS No. 1526439-02-0)

4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine (CAS No. 1526439-02-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a 1,2,4-oxadiazole ring, a heterocyclic moiety known for its stability and versatility in drug design, coupled with a piperidine backbone, which is a common scaffold in bioactive molecules. This combination makes it a promising candidate for further exploration in medicinal chemistry.

The tert-butyl group attached to the 1,2,4-oxadiazole ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties, such as absorption and distribution. Researchers are particularly interested in how this structural feature impacts the compound's interaction with biological targets. The methylpiperidine moiety further adds to the molecule's diversity, potentially enabling selective binding to specific receptors or enzymes. Such characteristics are highly sought after in the development of new therapeutic agents.

In the context of current trends, 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine aligns with the growing demand for novel heterocyclic compounds in drug discovery. Searches for "1,2,4-oxadiazole derivatives" and "piperidine-based pharmaceuticals" have surged, reflecting the scientific community's focus on these frameworks. The compound's CAS No. 1526439-02-0 is often queried in databases by researchers looking for structurally unique building blocks for their projects.

From a synthetic chemistry perspective, the preparation of 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine involves multi-step organic reactions, including cyclization and functional group transformations. The 1,2,4-oxadiazole ring is typically constructed through condensation reactions between amidoximes and carboxylic acid derivatives, followed by further modifications to introduce the piperidine component. These synthetic routes are of interest to chemists exploring efficient methodologies for heterocycle formation.

The potential applications of this compound extend beyond pharmaceuticals. Its structural features make it a candidate for use in materials science, particularly in the design of organic electronic materials or as a ligand in catalytic systems. The tert-butyl group, for instance, could provide steric hindrance that influences material properties or catalytic activity. Such interdisciplinary applications are increasingly relevant as the boundaries between chemistry, biology, and materials science continue to blur.

Quality control and characterization of 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine are critical for its reliable use in research. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and identity. The compound's CAS No. 1526439-02-0 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature.

As the scientific community continues to explore the potential of heterocyclic compounds, 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methylpiperidine stands out as a molecule with significant promise. Its combination of a 1,2,4-oxadiazole ring and a piperidine scaffold offers a rich platform for further functionalization and study. Researchers are encouraged to investigate its properties and applications, contributing to the expanding knowledge base in this exciting field of chemistry.